Cas no 20166-73-8 (3-dimethylamino neopentyl acrylate)

• Product Name: 3-dimethylamino neopentyl acrylate
• CAS No: 20166-73-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD00080487
• CID: 909174
• PubChem ID: 88387
• Update Time: 2025-05-22

3-dimethylamino neopentyl acrylate Chemical and Physical Properties

Names and Identifiers

• 3-dimethylamino neopentyl acrylate
• [3-(dimethylamino)-2,2-dimethylpropyl] prop-2-enoate
• 2-Propenoic acid,3-(dimethylamino)-2,2-dimethylpropyl ester
• 3-(Dimethylamino)-2,2-dimethylpropyl acrylate
• EINECS 243-553-5
• 3-(Dimethylamino)-2,2-dimethylpropyl 2-propenoate
• AKOS006342987
• 3-Dimethylamino-2,2-dimethyl-1-propyl acrylate
• 20166-73-8
• NS00021816
• SCHEMBL222072
• 2-Propenoic acid, 3-(dimethylamino)-2,2-dimethylpropyl ester
• DTXSID7066560
• 3-Domethylamino neopentyl acrylate
• MFCD00080487
• SZWMBBRKRKJARM-UHFFFAOYSA-N
• T647CFP8EC

• MDL： MFCD00080487
• Inchi： 1S/C10H19NO2/c1-6-9(12)13-8-10(2,3)7-11(4)5/h6H,1,7-8H2,2-5H3
• InChI Key： SZWMBBRKRKJARM-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CC(C)(C)CN(C)C

Computed Properties

• Exact Mass: 185.14200
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Boiling Point: 50°C 1,4mm
• PSA: 29.54000
• LogP: 1.30340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters

Additional information on 3-dimethylamino neopentyl acrylate

Recent Advances in the Application of 3-Dimethylamino Neopentyl Acrylate (CAS: 20166-73-8) in Chemical Biology and Pharmaceutical Research

The compound 3-dimethylamino neopentyl acrylate (CAS: 20166-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and versatile applications. This acrylate derivative, characterized by its tertiary amine and neopentyl ester functionalities, has been explored for its potential in drug delivery systems, polymer chemistry, and bioactive molecule synthesis. Recent studies highlight its role as a key intermediate in the development of pH-responsive drug carriers and functionalized biomaterials, leveraging its reactive acrylate group for further chemical modifications.

A 2023 study published in the Journal of Controlled Release demonstrated the utility of 3-dimethylamino neopentyl acrylate in designing pH-sensitive polymeric nanoparticles for targeted cancer therapy. The researchers utilized the compound's tertiary amine group to achieve protonation in acidic tumor microenvironments, facilitating selective drug release. The study reported enhanced therapeutic efficacy and reduced off-target effects in murine models, underscoring the compound's potential in oncology applications. Additionally, the acrylate moiety enabled facile conjugation with anticancer agents, further expanding its utility in drug formulation.

In polymer science, 3-dimethylamino neopentyl acrylate has been employed as a monomer for synthesizing stimuli-responsive hydrogels. A 2024 ACS Applied Materials & Interfaces publication detailed its copolymerization with N-isopropylacrylamide to create temperature- and pH-dual responsive hydrogels. These hydrogels exhibited tunable swelling behaviors and demonstrated promise in controlled release applications, particularly for protein-based therapeutics. The neopentyl group was found to enhance the mechanical stability of the resulting polymers, addressing a common limitation in hydrogel-based delivery systems.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 3-dimethylamino neopentyl acrylate to meet pharmaceutical-grade standards. A 2023 patent (WO2023184567) disclosed an improved synthetic route with higher yield and reduced impurity profiles, addressing previous challenges in large-scale production. This development is particularly significant for industrial applications, as it enables more cost-effective manufacturing of derivatives for biomedical use.

Emerging research also explores the compound's potential in antimicrobial applications. Preliminary studies suggest that quaternized derivatives of 3-dimethylamino neopentyl acrylate exhibit broad-spectrum antimicrobial activity against drug-resistant pathogens. While still in early stages, these findings open new avenues for developing novel disinfectants and antimicrobial coatings for medical devices.

In conclusion, 3-dimethylamino neopentyl acrylate (CAS: 20166-73-8) represents a versatile building block with growing importance in pharmaceutical and biomaterial research. Its unique chemical features enable diverse applications ranging from smart drug delivery systems to functional polymers. As research continues to uncover new applications and optimize its production, this compound is poised to play an increasingly significant role in addressing current challenges in medicine and materials science.